Cas no 7151-91-9 (6-methylsulfanylpyridine-3-carboxamide)

6-methylsulfanylpyridine-3-carboxamide structure
7151-91-9 structure
Product Name:6-methylsulfanylpyridine-3-carboxamide
CAS No:7151-91-9
MF:C7H8N2OS
MW:168.216219902039
CID:1748694
PubChem ID:251494
Update Time:2025-04-21

6-methylsulfanylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 6-methylsulfanylpyridine-3-carboxamide
    • 6-methylsulfanyl-nicotinic acid amide
    • AR-1H0052
    • 2-methylthio-5-pyridinecarboxamide
    • CTK5D4487
    • AC1Q5FV4
    • 6-Methylmercapto-nicotinsaeure-amid
    • AG-K-80573
    • 6-(methylsulfanyl)pyridine-3-carboxamide
    • AC1L5JYY
    • NSC71917
    • 6-Methylmercapto-nicotinsaeure-amid;2-methylthio-5-pyridinecarboxamide;6-methylsulfanyl-nicotinic acid amide;
    • SCHEMBL18930988
    • DTXSID50290939
    • NSC-71917
    • 7151-91-9
    • BDBM50455080
    • CHEMBL4207893
    • Inchi: 1S/C7H8N2OS/c1-11-6-3-2-5(4-9-6)7(8)10/h2-4H,1H3,(H2,8,10)
    • InChI Key: ZVDPECSGNIQOCM-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC(C(N)=O)=CN=1

Computed Properties

  • Exact Mass: 168.03600
  • Monoisotopic Mass: 168.03573406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 81.3Ų

Experimental Properties

  • Density: 1.29
  • Boiling Point: 362.8°C at 760 mmHg
  • Flash Point: 173.2°C
  • Refractive Index: 1.616
  • PSA: 81.28000
  • LogP: 1.60270
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